![molecular formula C19H24N4O2 B2403000 2-(4-methoxyphenyl)-N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)acetamide CAS No. 1797252-22-2](/img/structure/B2403000.png)
2-(4-methoxyphenyl)-N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a pyrimidinyl group, and a pyrrolidinyl group. These groups are common in many biologically active compounds and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and pyrrolidine rings, in particular, are likely to contribute significantly to the compound’s properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxyphenyl group could increase its lipophilicity, which could in turn affect its solubility and permeability .Scientific Research Applications
Anticancer Activity
Compounds with structural similarities, specifically those involving modifications to the pyrimidine ring and incorporating methoxyphenyl and pyrrolidinyl groups, have shown promise as anticancer agents. A study by Al-Sanea et al. (2020) on derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide, using methyl 3-methoxy-5-methylbenzoate as a key intermediate, revealed anticancer potential against multiple cancer cell lines. Such findings suggest that modifications to the pyrimidine core, akin to those in the compound of interest, could offer pathways to new anticancer therapies (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, Abdelgawad, 2020).
Antimicrobial and Antifungal Properties
The structural backbone similar to the compound has been utilized to develop antimicrobial agents. Hossan et al. (2012) synthesized derivatives with antimicrobial properties, starting from citrazinic acid. These compounds demonstrated significant antibacterial and antifungal activities, highlighting the potential of such chemical frameworks in developing new antimicrobial drugs (Hossan, Abu-Melha, Al-Omar, Amr, 2012).
Future Directions
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-14-11-16(22-19(21-14)23-9-3-4-10-23)13-20-18(24)12-15-5-7-17(25-2)8-6-15/h5-8,11H,3-4,9-10,12-13H2,1-2H3,(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWUZTISXPMJNRG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCCC2)CNC(=O)CC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenyl)-N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.